Cas no 2228400-68-6 (1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol
• CAS No: 2228400-68-6
• MF: C₉H₁₂FNO₃
• MW: 201.194886207581
• CID: 6196130
• PubChem ID: 165610529
• Update Time: 2025-05-20

1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol
• 2228400-68-6
• EN300-1730708

• Inchi： 1S/C9H12FNO3/c1-13-8-5-11-9(14-2)3-6(8)7(12)4-10/h3,5,7,12H,4H2,1-2H3
• InChI Key： FJZSTVFQEZSIMC-UHFFFAOYSA-N
• SMILES： FCC(C1=CC(=NC=C1OC)OC)O

Computed Properties

• Exact Mass: 201.08012141g/mol
• Monoisotopic Mass: 201.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol

1-(2,5-Dimethoxypyridin-4-yl)-2-fluoroethan-1-ol: A Comprehensive Overview

1-(2,5-Dimethoxypyridin-4-yl)-2-fluoroethan-1-ol, also known by its CAS number CAS 2228400-68-6, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential uses. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol is characterized by a pyridine ring substituted with methoxy groups at positions 2 and 5, a fluoroethyl group at position 4, and a hydroxyl group at position 1. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical reactions. The presence of the hydroxyl group introduces hydrogen bonding capabilities, while the fluoroethyl group contributes to the compound's lipophilicity and reactivity.

Recent studies have focused on the synthesis of CAS 2228400-68-6 through innovative methodologies. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high precision. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the product. Additionally, advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after in pharmaceutical applications.

The chemical properties of 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol make it an ideal candidate for use in drug design. Its ability to act as both a hydrogen bond donor and acceptor facilitates interactions with biological targets, such as proteins and nucleic acids. Recent research has highlighted its potential as a lead compound in anti-cancer drug development. Studies conducted at prestigious institutions have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells, indicating its potential as a targeted therapy.

In addition to its pharmacological applications, CAS 2228400-68-6 has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer material, where it demonstrates excellent charge mobility and stability under operational conditions.

The environmental impact of 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol has also been a topic of recent interest. Studies have assessed its biodegradability and toxicity profiles under various environmental conditions. Findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. However, further research is required to fully understand its long-term ecological effects.

In conclusion, CAS 2228400-68-6, or 1-(2,5-dimethoxypyridin-4-yl)-2-fluoroethan-1-ol, is a multifaceted compound with significant potential across multiple disciplines. Its versatile structure lends itself to applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.